Cas no 83881-08-7 (17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione)

17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione is a synthetic corticosteroid derivative with a complex steroidal structure. Its key features include the presence of a 9b,11b-epoxy bridge and a 16a-methyl group, which enhance its stability and biological activity. The 21-chloro substitution and 1,4-diene-3-one motif contribute to its potent anti-inflammatory and immunosuppressive properties. This compound is of interest in pharmaceutical research due to its potential for high glucocorticoid receptor affinity and metabolic resistance, making it a candidate for therapeutic applications requiring prolonged activity. Its structural modifications are designed to optimize efficacy while minimizing undesired side effects.
17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione structure
83881-08-7 structure
Product Name:17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione
CAS No:83881-08-7
MF:C22H27ClO4
MW:390.900386095047
CID:709371
Update Time:2025-10-31

17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,21-chloro-9,11-epoxy-17-hydroxy-16-methyl-, (9b,11b,16a)-
    • 17α-Hydroxy-21-chloro-9β,11β-epoxy-16α-methylpregna-1,4-diene-3,20-dione
    • 17A-HYDROXY-21-CHLORO-9B,11B-EPOXY-16A-METHYLPREGNA-1,4-DIENE-3,20-DIONE
    • 21-chloro-17α-hydroxy-9β,11β-oxido-16α-methylpregna-1,4-diene-3,20-dione
    • ,11
    • 17Alpha-Hydroxy-21-chloro-9Beta,11Beta-epoxy-16Alpha-methylpregna-1,4-diene-3,20-dione
    • (9β,11β,16α)-21-Chloro-9,11-epoxy-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione (ACI)
    • 17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione
    • Inchi: 1S/C22H27ClO4/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)22(15)18(27-22)10-20(16,3)21(12,26)17(25)11-23/h6-7,9,12,15-16,18,26H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,18+,19+,20+,21+,22-/m1/s1
    • InChI Key: QPODUJJKFOJKOZ-QDBZYVRYSA-N
    • SMILES: C[C@]12C=CC(=O)C=C1CC[C@H]1[C@@H]3C[C@@H](C)[C@](O)(C(=O)CCl)[C@]3(C[C@H]3[C@@]21O3)C

Computed Properties

  • Exact Mass: 390.16000

Experimental Properties

  • PSA: 66.90000
  • LogP: 3.21060

17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H915450-10mg
17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione
83881-08-7
10mg
$ 230.00 2023-09-07
TRC
H915450-25mg
17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione
83881-08-7
25mg
$523.00 2023-05-18
TRC
H915450-50mg
17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione
83881-08-7
50mg
$ 966.00 2023-09-07
TRC
H915450-100mg
17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione
83881-08-7
100mg
$ 1748.00 2023-09-07
A2B Chem LLC
AH52765-10mg
21-CHLORO-9-BETA,11-BETA-EPOXY-17-HYDROXY-16-ALPHA-METHYLPREGNA-1,4-DIENE-3,20-DIONE
83881-08-7
10mg
$341.00 2024-04-19
A2B Chem LLC
AH52765-50mg
21-CHLORO-9-BETA,11-BETA-EPOXY-17-HYDROXY-16-ALPHA-METHYLPREGNA-1,4-DIENE-3,20-DIONE
83881-08-7
50mg
$1046.00 2024-04-19
A2B Chem LLC
AH52765-100mg
21-CHLORO-9-BETA,11-BETA-EPOXY-17-HYDROXY-16-ALPHA-METHYLPREGNA-1,4-DIENE-3,20-DIONE
83881-08-7
100mg
$1794.00 2024-04-19

17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Dimethylformamide ;  5 h, rt → 65 °C
Reference
Improvements in corticosteroid 21-acetoxy-17α-hydroxy-16α-methyl-pregna-1,4,9(11)-triene-3,20-dione synthesis and its use as common intermediate in the synthesis of some impurities related to dexamethasone and mometasone
Das, Saibal Kumar; et al, Steroids, 2019, 148, 47-55

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  10 min, rt; rt → -5 °C; 3 h, -5 - 0 °C
1.2 Reagents: Acetic acid Solvents: Water ;  30 min, -5 - 0 °C
2.1 Reagents: Pyridine ;  -5 °C; 5 h, -5 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, cooled
3.1 Reagents: Sodium chloride Solvents: Dimethylformamide ;  5 h, rt → 65 °C
Reference
Improvements in corticosteroid 21-acetoxy-17α-hydroxy-16α-methyl-pregna-1,4,9(11)-triene-3,20-dione synthesis and its use as common intermediate in the synthesis of some impurities related to dexamethasone and mometasone
Das, Saibal Kumar; et al, Steroids, 2019, 148, 47-55

Production Method 3

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  -5 °C; 2 h, -5 - 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  3 h, rt
2.1 Reagents: Perchloric acid Solvents: Dimethylformamide ,  Water ;  0 °C; 30 min, 0 °C
2.2 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ;  2 h, 0 - 5 °C
2.3 Reagents: Methanol Solvents: Water ;  2.5 h, rt
2.4 Reagents: Potassium carbonate Solvents: Acetone ,  Water ;  50 h, rt → 47 °C; 47 °C → rt
2.5 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  10 min, rt; rt → -5 °C; 3 h, -5 - 0 °C
2.6 Reagents: Acetic acid Solvents: Water ;  30 min, -5 - 0 °C
3.1 Reagents: Pyridine ;  -5 °C; 5 h, -5 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, cooled
4.1 Reagents: Sodium chloride Solvents: Dimethylformamide ;  5 h, rt → 65 °C
Reference
Improvements in corticosteroid 21-acetoxy-17α-hydroxy-16α-methyl-pregna-1,4,9(11)-triene-3,20-dione synthesis and its use as common intermediate in the synthesis of some impurities related to dexamethasone and mometasone
Das, Saibal Kumar; et al, Steroids, 2019, 148, 47-55

Production Method 4

Reaction Conditions
1.1 Reagents: Pyridine ;  -5 °C; 5 h, -5 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, cooled
2.1 Reagents: Sodium chloride Solvents: Dimethylformamide ;  5 h, rt → 65 °C
Reference
Improvements in corticosteroid 21-acetoxy-17α-hydroxy-16α-methyl-pregna-1,4,9(11)-triene-3,20-dione synthesis and its use as common intermediate in the synthesis of some impurities related to dexamethasone and mometasone
Das, Saibal Kumar; et al, Steroids, 2019, 148, 47-55

Production Method 5

Reaction Conditions
1.1 Reagents: Perchloric acid Solvents: Dimethylformamide ,  Water ;  0 °C; 30 min, 0 °C
1.2 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ;  2 h, 0 - 5 °C
1.3 Reagents: Methanol Solvents: Water ;  2.5 h, rt
1.4 Reagents: Potassium carbonate Solvents: Acetone ,  Water ;  50 h, rt → 47 °C; 47 °C → rt
1.5 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  10 min, rt; rt → -5 °C; 3 h, -5 - 0 °C
1.6 Reagents: Acetic acid Solvents: Water ;  30 min, -5 - 0 °C
2.1 Reagents: Pyridine ;  -5 °C; 5 h, -5 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, cooled
3.1 Reagents: Sodium chloride Solvents: Dimethylformamide ;  5 h, rt → 65 °C
Reference
Improvements in corticosteroid 21-acetoxy-17α-hydroxy-16α-methyl-pregna-1,4,9(11)-triene-3,20-dione synthesis and its use as common intermediate in the synthesis of some impurities related to dexamethasone and mometasone
Das, Saibal Kumar; et al, Steroids, 2019, 148, 47-55

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ,  Water ;  50 h, rt → 47 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  10 min, rt; rt → -5 °C; 3 h, -5 - 0 °C
2.2 Reagents: Acetic acid Solvents: Water ;  30 min, -5 - 0 °C
3.1 Reagents: Pyridine ;  -5 °C; 5 h, -5 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, cooled
4.1 Reagents: Sodium chloride Solvents: Dimethylformamide ;  5 h, rt → 65 °C
Reference
Improvements in corticosteroid 21-acetoxy-17α-hydroxy-16α-methyl-pregna-1,4,9(11)-triene-3,20-dione synthesis and its use as common intermediate in the synthesis of some impurities related to dexamethasone and mometasone
Das, Saibal Kumar; et al, Steroids, 2019, 148, 47-55

Production Method 7

Reaction Conditions
1.1 Reagents: Perchloric acid Solvents: Dimethylformamide ,  Water ;  0 °C; 30 min, 0 °C
1.2 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ;  2 h, 0 - 5 °C
1.3 Reagents: Methanol Solvents: Water ;  2.5 h, rt
2.1 Reagents: Potassium carbonate Solvents: Acetone ,  Water ;  50 h, rt → 47 °C
3.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  10 min, rt; rt → -5 °C; 3 h, -5 - 0 °C
3.2 Reagents: Acetic acid Solvents: Water ;  30 min, -5 - 0 °C
4.1 Reagents: Pyridine ;  -5 °C; 5 h, -5 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, cooled
5.1 Reagents: Sodium chloride Solvents: Dimethylformamide ;  5 h, rt → 65 °C
Reference
Improvements in corticosteroid 21-acetoxy-17α-hydroxy-16α-methyl-pregna-1,4,9(11)-triene-3,20-dione synthesis and its use as common intermediate in the synthesis of some impurities related to dexamethasone and mometasone
Das, Saibal Kumar; et al, Steroids, 2019, 148, 47-55

Production Method 8

Reaction Conditions
1.1 Solvents: Dichloromethane ,  Tetrahydrofuran ;  5 - 10 min, rt
1.2 10 min, rt; rt → -55 °C
1.3 Reagents: Lithium chloride Catalysts: Cupric chloride Solvents: Tetrahydrofuran ;  15 min, rt; rt → -55 °C
1.4 Solvents: Tetrahydrofuran ;  -55 °C; 30 min, -55 °C
1.5 10 min, -55 °C; 30 min, -55 °C; 30 min, -55 °C; 1 h, -55 °C
1.6 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  -5 °C; 2 h, -5 - 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  3 h, rt
3.1 Reagents: Perchloric acid Solvents: Dimethylformamide ,  Water ;  0 °C; 30 min, 0 °C
3.2 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ;  2 h, 0 - 5 °C
3.3 Reagents: Methanol Solvents: Water ;  2.5 h, rt
3.4 Reagents: Potassium carbonate Solvents: Acetone ,  Water ;  50 h, rt → 47 °C; 47 °C → rt
3.5 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  10 min, rt; rt → -5 °C; 3 h, -5 - 0 °C
3.6 Reagents: Acetic acid Solvents: Water ;  30 min, -5 - 0 °C
4.1 Reagents: Pyridine ;  -5 °C; 5 h, -5 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, cooled
5.1 Reagents: Sodium chloride Solvents: Dimethylformamide ;  5 h, rt → 65 °C
Reference
Improvements in corticosteroid 21-acetoxy-17α-hydroxy-16α-methyl-pregna-1,4,9(11)-triene-3,20-dione synthesis and its use as common intermediate in the synthesis of some impurities related to dexamethasone and mometasone
Das, Saibal Kumar; et al, Steroids, 2019, 148, 47-55

Production Method 9

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane
Reference
Unusual hydroxy-γ-sultone byproducts of steroid 21-methanesulfonylation. An efficient synthesis of mometasone 17-furoate (Sch 32088)
Draper, Richard W.; et al, Tetrahedron, 1999, 55(11), 3355-3364

17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione Raw materials

17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione Preparation Products

Additional information on 17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione

Comprehensive Overview of 17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione (CAS No. 83881-08-7)

The compound 17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione (CAS No. 83881-08-7) is a synthetic steroid derivative with a complex molecular structure. This compound has garnered significant attention in pharmaceutical research due to its unique epoxy and chloro functional groups, which contribute to its potential biological activity. Researchers are particularly interested in its anti-inflammatory and immunomodulatory properties, making it a subject of study in the context of autoimmune diseases and chronic inflammation.

In recent years, the demand for steroid derivatives like 17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione has increased, driven by advancements in drug discovery and personalized medicine. The compound's 16a-methyl and 9b,11b-epoxy moieties are of particular interest, as they may enhance metabolic stability and receptor binding affinity. These features align with current trends in targeted therapy, where precision and efficacy are paramount.

The synthesis of CAS No. 83881-08-7 involves multi-step organic reactions, including epoxidation and halogenation, which are critical for achieving its distinct structural profile. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and identity, ensuring compliance with pharmaceutical standards. This rigorous characterization is essential for applications in preclinical studies and formulation development.

From a commercial perspective, 17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione is often discussed in the context of patent landscapes and intellectual property due to its potential therapeutic value. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their portfolios, catering to the needs of biotech startups and academic institutions. Its relevance in high-throughput screening further underscores its importance in modern drug development pipelines.

Environmental and safety considerations are also critical when handling CAS No. 83881-08-7. While not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed to minimize risks. This aligns with the growing emphasis on green chemistry and sustainable research, which are key topics in today's scientific community.

In summary, 17a-Hydroxy-21-chloro-9b,11b-epoxy-16a-methylpregna-1,4-diene-3,20-dione represents a fascinating intersection of organic chemistry, pharmacology, and biotechnology. Its structural complexity and potential applications make it a valuable subject for ongoing research, particularly in the fields of inflammatory diseases and drug design. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in innovative therapeutics.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd